Cas no 20431-58-7 (3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one)

3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one is a chalcone derivative characterized by its distinct molecular structure, featuring both dimethylamino and nitro substituents on aromatic rings. This compound exhibits strong electron-donating and electron-withdrawing properties, making it valuable in organic synthesis and materials science. Its conjugated π-system enhances optical and electronic properties, rendering it suitable for applications in nonlinear optics, fluorescence studies, and as a precursor for heterocyclic compounds. The presence of reactive functional groups allows for further chemical modifications, enabling tailored applications in pharmaceuticals or advanced materials. Its well-defined structure and stability under standard conditions ensure reproducibility in research and industrial processes.
3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one structure
20431-58-7 structure
Product Name:3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one
CAS No:20431-58-7
MF:C17H16N2O3
MW:296.320544242859
MDL:MFCD01232245
CID:909769
PubChem ID:5702885
Update Time:2025-05-21

3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-DIMETHYLAMINO-4'-NITROCHALCONE
    • 3-(4-(dimethylamino)phenyl)-1-(4-nitrophenyl)prop-2-en-1-one
    • 4-(DIMETHYLAMINO)-4'-NITROCHALCONE
    • trans-4-(Dimethylamino)-4'-nitrochalcone
    • (2E)-3-[4-(Dimethylamino)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one
    • 2-propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(4-nitrophenyl)-, (2E)-
    • CHEMBL142840
    • 1161-23-5
    • Z46032805
    • CS-0449366
    • 20431-58-7
    • EN300-40915
    • 3-[4-(dimethylamino)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one
    • PS-10378
    • MFCD01232245
    • (E)-3-(4-dimethylaminophenyl)-1-(4-nitrophenyl)prop-2-en-1-one
    • NSC166436
    • (E)-3-[4-(dimethylamino)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one
    • AKOS001324790
    • NSC-166436
    • (E)-3-(4-(Dimethylamino)phenyl)-1-(4-nitrophenyl)prop-2-en-1-one
    • SCHEMBL7196575
    • 3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one
    • MDL: MFCD01232245
    • Inchi: 1S/C17H16N2O3/c1-18(2)15-8-3-13(4-9-15)5-12-17(20)14-6-10-16(11-7-14)19(21)22/h3-12H,1-2H3/b12-5+
    • InChI Key: QIJHFXFAZCYBGP-LFYBBSHMSA-N
    • SMILES: O=C(/C=C/C1C=CC(=CC=1)N(C)C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 296.11618
  • Monoisotopic Mass: 296.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • PSA: 63.45

3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one Pricemore >>

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3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one Related Literature

Additional information on 3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one

Comprehensive Overview of 3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one (CAS No. 20431-58-7)

3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one, with the CAS number 20431-58-7, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, often referred to by its systematic IUPAC name, belongs to the class of chalcone derivatives, which are known for their diverse applications in materials science, pharmaceuticals, and organic synthesis. The presence of both dimethylamino and nitrophenyl functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for chalcone-based compounds has surged due to their potential in developing novel photovoltaic materials and organic semiconductors. Researchers are particularly interested in the electron-donating and electron-withdrawing properties of this compound, which are critical for designing non-linear optical (NLO) materials. These materials are essential for advancements in optoelectronics and data storage technologies, aligning with the global push toward sustainable energy solutions and high-performance computing.

The synthesis of 3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one typically involves a Claisen-Schmidt condensation reaction between 4-dimethylaminobenzaldehyde and 4-nitroacetophenone. This method is favored for its high yield and scalability, making it suitable for industrial applications. The compound's crystalline structure and thermal stability have been extensively studied using techniques such as X-ray diffraction (XRD) and differential scanning calorimetry (DSC), providing valuable insights into its physicochemical properties.

One of the most frequently searched topics related to this compound is its role in drug discovery. While not a pharmaceutical itself, 3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one serves as a precursor for synthesizing bioactive molecules with potential anti-inflammatory, antioxidant, and antimicrobial properties. Its conjugated π-system and polar functional groups make it a promising candidate for developing small-molecule inhibitors targeting specific enzymes or receptors.

From an SEO perspective, users often search for terms like "chalcone synthesis," "nitrophenyl derivatives applications," and "dimethylamino compounds in optoelectronics." These long-tail keywords reflect the growing interest in niche applications of this compound. Additionally, queries such as "CAS 20431-58-7 supplier" or "3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one price" indicate its commercial relevance in the chemical industry.

In conclusion, 3-4-(Dimethylamino)phenyl-1-(4-nitrophenyl)prop-2-en-1-one (CAS No. 20431-58-7) is a multifaceted compound with broad applications in materials science, organic chemistry, and pharmaceutical research. Its unique structural features and functional groups make it a valuable building block for innovative technologies and therapeutic agents. As research continues to uncover new potentials, this compound is poised to remain a focal point in scientific and industrial advancements.

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